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Chemical Profile of 5-Oxohexanal

The table below summarizes the basic chemical and physical properties of 5-oxohexanal as identified in

chemical databases.

Property Value

Common Name 5-Oxohexanal [1] [2]

CAS Number 505-03-3 [1] [2]

Chemical Formula C₆H₁₀O₂ [1] [2]

Average Molecular Weight 114.142 g/mol [1] [2]

SMILES CC(=O)CCCC=O [1]

Classification Medium-chain aldehyde [1]

IUPAC Name 5-oxohexanal [1]

Synonyms 5-keto-1-hexanal; 1,5-hexanedione; 2,6-hexanedione [2]
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This compound belongs to the class of medium-chain aldehydes [1]. It has been detected in pulses (a type

of legume), suggesting it could potentially be a biomarker for consumption of these foods, though its

presence has not been quantified [1].

Assessment of Available Bioactivity Data

A significant gap exists between the user's request for a comparative activity assessment and the information

available in the search results.

Available Data: The search results provide only the fundamental chemical structure and identity of 5-
oxohexanal. There is no specific experimental data on its potency, efficacy, or mechanisms of
action in biological systems like signaling pathways [3] [4].

Suggested Experimental Approaches: To fill this knowledge gap, research would typically involve
the following methodologies. The workflow for such an assessment can be conceptualized as follows:

In Vitro Assays Pathway Analysis

 Identifies
 Initial Targets

Quantitative Profiling

 Mathematical
 Modeling

Comparative Activity

 Compare with
 Reference Compounds
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In Vitro Cell-Based Assays: These are foundational for initial activity screening [3] [4]. You would

treat different cell lines with 5-oxohexanal and measure downstream outputs like the accumulation of

a transcriptional regulator (e.g., β-catenin for Wnt pathway screening) [3]. Varying the dose and time

of exposure helps establish the compound's potency and dynamic effect.

Signaling Pathway Analysis: To understand the mechanism, you would analyze its effect on specific

pathways. This involves using mathematical models of pathways (like Wnt, ERK, or Tgfβ) [3] and

measuring how the compound influences key nodes, for example, by quantifying phosphorylated ERK

in the MAPK/ERK pathway [3] or calcium oscillations as a second messenger [4].

Quantitative Profiling and Comparison: For a comparative guide, you would need to profile 5-

oxohexanal alongside other aldehydes or similar compounds. This involves running parallel

experiments to collect quantitative data on IC₅₀/EC₅₀ values, maximum response efficacy, and

selectivity indices. This data would form the basis for an objective comparison table.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://elifesciences.org/articles/33617
https://bmcbioinformatics.biomedcentral.com/articles/10.1186/1471-2105-9-139
https://www.smolecule.com/products/s9039897?utm_src=pdf-body-img
https://elifesciences.org/articles/33617
https://bmcbioinformatics.biomedcentral.com/articles/10.1186/1471-2105-9-139
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://elifesciences.org/articles/33617
https://elifesciences.org/articles/33617
https://elifesciences.org/articles/33617
https://bmcbioinformatics.biomedcentral.com/articles/10.1186/1471-2105-9-139
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


How to Proceed with Research

Given the lack of readily available data, progressing your research on 5-oxohexanal will require a more

targeted approach.

Consult Specialized Databases: Deepen your search in specialized scientific databases. Use the

HMDB ID HMDB0033568 [1] and CAS Number 505-03-3 [1] [2] as unique identifiers to search for
more information in databases like PubChem [5], ChEMBL, or SciFinder, which may contain more

bioassay results and literature links.
Explore Broader Literature: Since direct information is scarce, investigate the general biological
activities of medium-chain aldehydes. Many of these compounds are reactive and can interact with
proteins, act as flavor or fragrance compounds, or exhibit antimicrobial or cytotoxic effects.

Understanding this broader context may provide testable hypotheses for 5-oxohexanal's potential
activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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